Cas no 1427424-50-7 (7-Chloroimidazo[1,5-a]pyridine)

• Product Name: 7-Chloroimidazo[1,5-a]pyridine
• CAS No: 1427424-50-7
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• CID: 4599079
• Update Time: 2025-09-17

7-Chloroimidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloroimidazo[1,5-a]pyridine
• CHC42450
• W13685
• 7-Chloroimidazo[1,5-a]pyridine

• Inchi： 1S/C7H5ClN2/c8-6-1-2-10-5-9-4-7(10)3-6/h1-5H
• InChI Key： XPWKAAMGBASEPA-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=NC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 2.5
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Chloroimidazo[1,5-a]pyridine

Professional Introduction to 7-Chloroimidazo[1,5-a]pyridine (CAS No. 1427424-50-7)

7-Chloroimidazo[1,5-a]pyridine, with the chemical identifier CAS No. 1427424-50-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a chlorine substituent at the 7-position enhances its reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery programs.

The imidazopyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which together create a unique electronic and steric environment. This structural feature allows 7-Chloroimidazo[1,5-a]pyridine to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The chlorine atom at the 7-position serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, 7-Chloroimidazo[1,5-a]pyridine has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its application in anticancer therapy. Studies have demonstrated that derivatives of this compound can inhibit the activity of kinases and other enzymes involved in tumor growth and progression. For instance, modifications at the 3- or 5-position of the imidazopyridine ring have been shown to enhance binding affinity to target proteins, leading to more potent antitumor effects.

Moreover, 7-Chloroimidazo[1,5-a]pyridine has shown promise in the development of drugs targeting infectious diseases. Research indicates that certain derivatives exhibit antiviral and antibacterial properties by interfering with essential metabolic pathways in pathogens. The chlorine substituent plays a crucial role in these interactions, often acting as a key moiety for binding to viral proteases or bacterial enzymes. This has opened up new avenues for designing next-generation antimicrobial agents capable of overcoming existing drug resistance mechanisms.

The synthesis of 7-Chloroimidazo[1,5-a]pyridine involves multi-step organic reactions that typically begin with readily available precursors. One common synthetic route involves the condensation of an imidazole derivative with a pyridine carboxylic acid or its ester, followed by chlorination at the desired position. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These advancements are critical for scaling up production while adhering to environmental regulations.

From a computational chemistry perspective, 7-Chloroimidazo[1,5-a]pyridine has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how different substituents affect the compound's affinity and selectivity. These computational approaches are indispensable in modern drug discovery, allowing researchers to predict the efficacy of new derivatives before conducting costly experimental trials.

The pharmacokinetic properties of 7-Chloroimidazo[1,5-a]pyridine and its derivatives are also under investigation to optimize their therapeutic potential. Factors such as solubility, stability, and metabolic clearance rate are carefully evaluated to ensure that the compounds reach their target sites effectively and remain active long enough to exert their desired effects. By fine-tuning these parameters, researchers aim to develop drugs with improved bioavailability and reduced side effects.

In conclusion,7-Chloroimidazo[1,5-a]pyridine (CAS No. 1427424-50-7) represents a significant advancement in pharmaceutical chemistry due to its versatile biological activities and synthetic accessibility. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of molecular interactions deepens，the potential for developing innovative treatments based on imidazopyridine scaffolds like 7-Chloroimidazo[1,5-a]pyridine remains vast.